Cas no 203436-46-8 (1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-)

1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro- structure
203436-46-8 structure
Product Name:1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
CAS No:203436-46-8
MF:C18H14ClN5
MW:335.790261745453
CID:1392291
PubChem ID:21951838
Update Time:2025-04-20

1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
    • N-([1,1a(2)-Biphenyl]-4-ylmethyl)-2-chloro-9H-purin-6-amine
    • 2-chloro-6-(4-phenyl benzylamino)purine
    • 2-chloro-6-(4-phenyl benzylamino) Purine
    • PHEWBOXSENDZMT-UHFFFAOYSA-N
    • DTXSID201199610
    • 2-chloro-6-(4-phenylbenzylamino)purine
    • SCHEMBL5828151
    • 203436-46-8
    • Inchi: 1S/C18H14ClN5/c19-18-23-16(15-17(24-18)22-11-21-15)20-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2,(H2,20,21,22,23,24)
    • InChI Key: PHEWBOXSENDZMT-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(=C(N=1)NCC1C=CC(C3C=CC=CC=3)=CC=1)NC=N2

Computed Properties

  • Exact Mass: 335.09402
  • Monoisotopic Mass: 335.0937732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 61.14
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk